Cas no 81589-25-5 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI)
• CAS No: 81589-25-5
• MF: C₁₈H₁₈N₆O₅S₂
• MW: 462.502720355988
• CID: 725849
• PubChem ID: 44147110
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI)
• (6R,7R)-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-5,8-dioxo-7-[(2-phenylacetyl)amino]-5λ⁴-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• [6R-(6alpha,7beta)]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-(phenylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 5-oxide
• EINECS 279-784-3
• 7-[(1-Hydroxy-2-phenylethylidene)amino]-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-5,8-dioxo-5lambda~4~-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 81589-25-5
• (6R-(6alpha,7beta))-3-(((1-Methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-7-(phenylacetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 5-oxide
• DTXSID401002067

• Inchi： 1S/C18H18N6O5S2/c1-23-18(20-21-22-23)30-8-11-9-31(29)16-13(15(26)24(16)14(11)17(27)28)19-12(25)7-10-5-3-2-4-6-10/h2-6,13,16H,7-9H2,1H3,(H,19,25)(H,27,28)/t13-,16-,31?/m1/s1
• InChI Key： KHJBTVJTQCCIFA-XYHXAFPNSA-N
• SMILES： S1(CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 462.07801004g/mol
• Monoisotopic Mass: 462.07801004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 192Ų